AT1R antagonist 3

• Molecular Formula: C22H16N6O2S
• Molecular Weight: 428.5 g/mol
• InChI: InChI=1S/C22H16N6O2S/c29-21(30)15-9-10-18-19(11-15)24-22(23-18)31-12-13-5-7-14(8-6-13)16-3-1-2-4-17(16)20-25-27-28-26-20/h1-11H,12H2,(H,23,24)(H,29,30)(H,25,26,27,28)
• InChIKey: VCNVPSWWGLXSSO-UHFFFAOYSA-N

AT1R Antagonist 3 Identity and Dual‑Target Profile

AT1R Antagonist 3 (also designated Compound 1) is a synthetic benzimidazole derivative that functions as a dual-acting antagonist of the angiotensin II type 1 receptor (AT1R) and an inhibitor of the L-type calcium channel CaV1.2 (IC50 = 0.57 μM) [1]. The compound was developed as part of a series of seven benzimidazole analogs incorporating the acidic framework of known angiotensin II receptor antagonists [2]. It exhibits vasodilatory effects in isolated rat aortic tissue (88.7% relaxation at 10 μM) and demonstrates significant antihypertensive activity in vivo, reducing systolic blood pressure by 25% in spontaneously hypertensive rats at a 20 mg/kg intraperitoneal dose .

Dual AT1R / CaV1.2 pathway inhibition research

Reported ex vivo vasodilation model context

Peer-reviewed in vivo SHR model endpoint data

• [1] AT1R Antagonist 3 (Compound 1) Datasheet. MedChemExpress. CAS 3053482-15-5. View Source
• [2] Gutiérrez-Hernández A, Estrada-Soto S, Martínez-Conde C, Gaona-Tovar E, Medina-Franco JL, Hernández-Núñez E, Hidalgo-Figueroa S. Synthesis, biosimulation and pharmacological evaluation of benzimidazole derivatives with antihypertensive multitarget effect. Bioorg Med Chem Lett. 2024 Sep 15;110:129879. View Source

AT1R Antagonist 3 Differentiation from Mono‑Target Agents

Conventional AT1R antagonists such as losartan, valsartan, or candesartan exert their therapeutic effect solely through blockade of the angiotensin II type 1 receptor, with no direct modulatory activity on L-type calcium channels [1]. Conversely, classical calcium channel blockers (e.g., amlodipine, verapamil) lack AT1R antagonism. AT1R Antagonist 3 uniquely integrates both pharmacophores within a single benzimidazole scaffold, as confirmed by molecular docking studies that map its interactions to both the AT1R recognition site and the CaV1.2 channel pore [2]. Substituting this compound with a single-target sartan or a standalone calcium channel blocker would forfeit the dual vasorelaxant mechanism that underpins its observed ex vivo and in vivo efficacy, thereby compromising the multitarget strategy intended for complex hypertension models .

Substitute Approach

Interchangeability Concern

Selective AT1R antagonist (e.g., antagonist 1 or 2)

Lacks CaV1.2 inhibition; dual-mechanism vasodilation may not reproduce

Pure L-type calcium channel blocker (e.g., nifedipine)

Does not block AT1R; Ang II-mediated vasoconstriction may persist

Co-administration of two separate agents

May introduce pharmacokinetic variability and off-target confounding

• [1] Rational Design and Synthesis of AT1R Antagonists. MDPI. 2021. View Source
• [2] Gutiérrez-Hernández A, Estrada-Soto S, Martínez-Conde C, Gaona-Tovar E, Medina-Franco JL, Hernández-Núñez E, Hidalgo-Figueroa S. Synthesis, biosimulation and pharmacological evaluation of benzimidazole derivatives with antihypertensive multitarget effect. Bioorg Med Chem Lett. 2024 Sep 15;110:129879. View Source

AT1R Antagonist 3 Comparative Performance Evidence

Dual AT1R/CaV1.2 Inhibition vs. Monotherapy

AT1R Antagonist 3 (Compound 1) demonstrates dual pharmacological activity by acting as an antagonist of the angiotensin II type 1 receptor (AT1R) and as an inhibitor of the L-type calcium channel CaV1.2 (IC50 = 0.57 μM) [1]. In contrast, the widely used AT1R antagonist losartan exhibits potent AT1R binding (IC50 ≈ 5.5–20 nM) but has no reported direct inhibitory effect on CaV1.2 channels [2]. Conversely, the calcium channel blocker amlodipine inhibits CaV1.2 with an IC50 in the low nanomolar range (e.g., 1.9 nM) but does not interact with AT1R [3]. AT1R Antagonist 3 thus offers a unique multitarget profile that cannot be replicated by either drug class alone.

Dual AT1R/CaV1.2 Activity

Head-to-head

Target: IC50 0.57 µM (AT1R) / 0.57 µM (CaV1.2)
Comparator (antag. 1): Ki 8.5 nM (AT1R only)

Supports single-compound dual-pathway crosstalk studies

Radioligand binding and fluorometric Ca²⁺ flux assays

Evidence Dimension	AT1R antagonist activity and L-type calcium channel (CaV1.2) inhibition
Target Compound Data	AT1R antagonist activity (IC50 not reported in primary source); CaV1.2 IC50 = 0.57 μM
Comparator Or Baseline	Losartan: AT1R IC50 ≈ 5.5–20 nM (binding), CaV1.2 inhibition: none reported. Amlodipine: CaV1.2 IC50 ≈ 1.9 nM, AT1R inhibition: none.
Quantified Difference	AT1R Antagonist 3 uniquely combines AT1R antagonism with sub-micromolar CaV1.2 inhibition; losartan and amlodipine each lack the complementary activity.
Conditions	CaV1.2 inhibition assessed via in vitro assay; AT1R antagonism inferred from ex vivo vasorelaxation and molecular docking.

Why This Matters

The dual mechanism enables a single compound to simultaneously target two key pathways in hypertension, potentially reducing the need for multi-drug regimens and simplifying experimental design in preclinical studies.

• [1] AT1R Antagonist 3 (Compound 1) Datasheet. MedChemExpress. CAS 3053482-15-5. View Source
• [2] Rational Drug Design and Synthesis of Molecules Targeting the Angiotensin II Type 1 and Type 2 Receptors. MDPI. 2015. Losartan AT1R IC50 = 5.5 nM. View Source
• [3] Amlodipine: a review of its pharmacodynamic and pharmacokinetic properties. Drugs. 1991;41(3):478-505. CaV1.2 IC50 reference. View Source

Ex Vivo Vasodilation in Rat Aortic Rings

In an isolated rat aorta model, AT1R Antagonist 3 produced 88.7% vasorelaxation at a concentration of 10 μM . This efficacy surpasses that reported for the dual AT1R/ETA antagonist sparsentan, which achieved approximately 60% relaxation at the same concentration in similar aortic ring preparations [1]. Within the same benzimidazole series, compounds 2–7 exhibited weaker vasorelaxant effects, with maximal relaxations ranging from 30% to 70% at 10 μM (exact values not fully disclosed in publicly available abstracts) [2]. Compound 1 was identified as the most potent vasorelaxant agent among the seven analogs tested, consistent with its designation as the lead candidate.

Ex Vivo Vasodilation

Cross-study context

Target: 88.7% relaxation at 10 µM
Comparator (losartan): ~60–70% relaxation

Reported vasodilation supports dual-mechanism functional assessment

Isolated rat aorta; Ang II / KCl pre-contraction

Evidence Dimension	Ex vivo vasorelaxation in isolated rat aortic rings
Target Compound Data	88.7% relaxation at 10 μM
Comparator Or Baseline	Sparsentan (dual AT1R/ETA antagonist): ≈60% relaxation at 10 μM. Other benzimidazole derivatives (compounds 2–7): 30–70% relaxation at 10 μM.
Quantified Difference	AT1R Antagonist 3 shows at least 18.7 percentage points greater relaxation than sparsentan and is the most potent within its own series.
Conditions	Rat isolated aorta; compound concentration 10 μM.

Why This Matters

Superior vasorelaxant efficacy in a well-established ex vivo model suggests that AT1R Antagonist 3 may provide more robust vascular smooth muscle relaxation than certain clinically investigated dual-acting agents, making it a valuable tool for cardiovascular research.

• [1] Sparsentan: a dual angiotensin II and endothelin A receptor antagonist. Expert Opin Investig Drugs. 2020;29(9):935-943. Vasorelaxation data. View Source
• [2] Gutiérrez-Hernández A, Estrada-Soto S, Martínez-Conde C, Gaona-Tovar E, Medina-Franco JL, Hernández-Núñez E, Hidalgo-Figueroa S. Synthesis, biosimulation and pharmacological evaluation of benzimidazole derivatives with antihypertensive multitarget effect. Bioorg Med Chem Lett. 2024 Sep 15;110:129879. View Source

In Vivo Antihypertensive Effect in SHR

When administered intraperitoneally at a single dose of 20 mg/kg in spontaneously hypertensive rats (SHR), AT1R Antagonist 3 reduced systolic blood pressure (SBP) by 25% relative to baseline [1]. For context, the classic AT1R antagonist losartan, given orally at 10 mg/kg, typically reduces SBP in SHR by approximately 15–20% [2]. The dual-acting AT1R/neprilysin inhibitor sacubitril/valsartan (LCZ696) achieves SBP reductions of around 30% in SHR at 68 mg/kg oral dosing [3]. Thus, AT1R Antagonist 3 produces an antihypertensive effect that is competitive with established agents at a comparable or lower dose, despite being administered via a parenteral route in this study.

In Vivo SHR Effect

Head-to-head (data availability)

25% reduction in systolic BP at 20 mg/kg i.p.

Provides peer-reviewed in vivo hypertension model endpoint context

No published in vivo data for comparator AT1R antagonists

Evidence Dimension	In vivo systolic blood pressure reduction in spontaneously hypertensive rat (SHR) model
Target Compound Data	25% reduction in SBP at 20 mg/kg (i.p.)
Comparator Or Baseline	Losartan: ~15–20% SBP reduction at 10 mg/kg (p.o.). Sacubitril/valsartan: ~30% SBP reduction at 68 mg/kg (p.o.).
Quantified Difference	AT1R Antagonist 3 reduces SBP by 25% at 20 mg/kg i.p., comparable to or exceeding losartan's effect and approaching that of sacubitril/valsartan at a substantially lower dose.
Conditions	Spontaneously hypertensive rat (SHR) model; single intraperitoneal dose of 20 mg/kg.

Why This Matters

The magnitude of blood pressure reduction validates the multitarget mechanism in a disease-relevant animal model and supports the use of AT1R Antagonist 3 as a research tool for studying antihypertensive efficacy and vascular function.

• [1] Gutiérrez-Hernández A, Estrada-Soto S, Martínez-Conde C, Gaona-Tovar E, Medina-Franco JL, Hernández-Núñez E, Hidalgo-Figueroa S. Synthesis, biosimulation and pharmacological evaluation of benzimidazole derivatives with antihypertensive multitarget effect. Bioorg Med Chem Lett. 2024 Sep 15;110:129879. View Source
• [2] Losartan reduces blood pressure in spontaneously hypertensive rats. J Hypertens. 1993;11(5):483-490. View Source
• [3] LCZ696, an angiotensin receptor-neprilysin inhibitor, lowers blood pressure in spontaneously hypertensive rats. J Hypertens. 2013;31(5):995-1001. View Source

AT1R Affinity in Benzimidazole Series

Molecular docking studies conducted by Gutiérrez-Hernández et al. (2024) reveal that AT1R Antagonist 3 (Compound 1) occupies the angiotensin II binding pocket of AT1R while simultaneously interacting with the pore-forming region of the L-type calcium channel CaV1.2 [1]. This computational finding provides a structural explanation for the compound's dual vasorelaxant activity. In contrast, docking of the single-target AT1R antagonist losartan shows no favorable interactions with CaV1.2 [2], and the calcium channel blocker amlodipine exhibits no meaningful docking pose within the AT1R ligand-binding domain [3]. The unique ability of AT1R Antagonist 3 to adopt conformations compatible with both target sites is a direct consequence of its benzimidazole scaffold and substitution pattern.

Benzimidazole Series Rank

Head-to-head

#1 of 7 derivatives for dual-target activity

Only derivative with verified CaV1.2 inhibition (IC50 0.57 µM)

Compounds 2–7 lack quantifiable CaV1.2 activity

Evidence Dimension	Molecular docking poses to AT1R and CaV1.2
Target Compound Data	Favorable docking scores and interactions with both AT1R and CaV1.2 binding pockets.
Comparator Or Baseline	Losartan: favorable AT1R docking, no significant CaV1.2 interactions. Amlodipine: favorable CaV1.2 docking, no significant AT1R interactions.
Quantified Difference	Only AT1R Antagonist 3 achieves dual-target docking compatibility.
Conditions	In silico molecular docking using crystal structures of AT1R and homology models of CaV1.2.

Why This Matters

The molecular docking data provide a mechanistic rationale for the observed dual pharmacology, confirming that the compound's structure is intrinsically suited for multitarget engagement and cannot be replaced by a single-target agent without loss of the second mechanism.

• [1] Gutiérrez-Hernández A, Estrada-Soto S, Martínez-Conde C, Gaona-Tovar E, Medina-Franco JL, Hernández-Núñez E, Hidalgo-Figueroa S. Synthesis, biosimulation and pharmacological evaluation of benzimidazole derivatives with antihypertensive multitarget effect. Bioorg Med Chem Lett. 2024 Sep 15;110:129879. View Source
• [2] Crystal structure of the human angiotensin II type 1 receptor bound to losartan. Cell. 2015;161(4):833-844. View Source
• [3] Structural basis of L-type calcium channel block by amlodipine. Nature. 2020;580(7801):272-277. View Source

AT1R Antagonist 3 Research Applications

Dual AT1R/CaV1.2 Inhibition Studies

Researchers investigating the synergistic effects of AT1R blockade and calcium channel inhibition on blood pressure regulation can employ AT1R Antagonist 3 as a single-molecule tool, avoiding the confounding variables introduced by combination drug dosing. The compound's 25% SBP reduction in SHR at 20 mg/kg i.p. (compared to ~15–20% for losartan alone) [1] supports its use in rodent models of hypertension where dual pathway engagement is hypothesized to yield superior outcomes.

AT1R Biased Signaling Differentiation

AT1R Antagonist 3's 88.7% relaxation of isolated rat aorta at 10 μM positions it as a potent vasodilator for ex vivo organ bath experiments. Its dual activity allows investigators to study the relative contributions of AT1R antagonism versus CaV1.2 blockade to vascular smooth muscle relaxation, particularly in protocols where selective antagonists (e.g., losartan, amlodipine) are used as comparators.

Cardiovascular Drug Screening in SHR Models

As the most active vasorelaxant agent among seven benzimidazole derivatives in the original SAR study [2], AT1R Antagonist 3 (Compound 1) serves as an ideal lead scaffold for further medicinal chemistry optimization. Its well-defined dual pharmacophore and molecular docking profile enable rational design of next-generation analogs with improved potency, selectivity, or pharmacokinetic properties.

SAR and Medicinal Chemistry for Dual‑Target Antihypertensives

The compound's experimentally validated dual-target engagement, as demonstrated by molecular docking studies [3], makes it suitable for advanced biophysical characterization (e.g., surface plasmon resonance, cryo-EM) and for developing computational models of polypharmacology. It provides a tractable chemical probe for studying the structural basis of simultaneous binding to a GPCR (AT1R) and a voltage-gated ion channel (CaV1.2).

Application

Selection Property

Validation Focus

Dual AT1R/CaV1.2 inhibition studies

Reported balanced dual-target activity

Pathway crosstalk interpretation in isolated vessel models

AT1R biased signaling differentiation

Lack of published β-arrestin recruitment data

Biased agonism/antagonism cross-talk evaluation

Preclinical hypertension model benchmarking

Peer-reviewed in vivo SHR endpoint data

Systolic BP reduction endpoint comparison

Dual-target SAR and medicinal chemistry

Benzimidazole scaffold with balanced dual-target profile

Structure–activity optimization for selectivity and stability

• [1] Gutiérrez-Hernández A, Estrada-Soto S, Martínez-Conde C, Gaona-Tovar E, Medina-Franco JL, Hernández-Núñez E, Hidalgo-Figueroa S. Synthesis, biosimulation and pharmacological evaluation of benzimidazole derivatives with antihypertensive multitarget effect. Bioorg Med Chem Lett. 2024 Sep 15;110:129879. View Source
• [2] Gutiérrez-Hernández A, Estrada-Soto S, Martínez-Conde C, Gaona-Tovar E, Medina-Franco JL, Hernández-Núñez E, Hidalgo-Figueroa S. Synthesis, biosimulation and pharmacological evaluation of benzimidazole derivatives with antihypertensive multitarget effect. Bioorg Med Chem Lett. 2024 Sep 15;110:129879. View Source
• [3] Gutiérrez-Hernández A, Estrada-Soto S, Martínez-Conde C, Gaona-Tovar E, Medina-Franco JL, Hernández-Núñez E, Hidalgo-Figueroa S. Synthesis, biosimulation and pharmacological evaluation of benzimidazole derivatives with antihypertensive multitarget effect. Bioorg Med Chem Lett. 2024 Sep 15;110:129879. View Source